10,13-Dimethyl-17-[1-tri(propan-2-yl)silyloxypropan-2-yl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one

Specification

• Molecular Formula: C31H54O2Si
• Molecular Weight: 486.8 g/mol
• IUPAC Name: 10,13-dimethyl-17-[1-tri(propan-2-yl)silyloxypropan-2-yl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C31H54O2Si/c1-20(2)34(21(3)4,22(5)6)33-19-23(7)27-12-13-28-26-11-10-24-18-25(32)14-16-30(24,8)29(26)15-17-31(27,28)9/h18,20-23,26-29H,10-17,19H2,1-9H3
• Standard InChI Key: MCSRTMAXJYKTHU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C(C)C)(C(C)C)OCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound belongs to the steroid family, featuring a tetracyclic cyclopenta[a]phenanthren core with a ketone group at position 3 and a TIPS-protected hydroxyl group at position 17. The systematic IUPAC name reflects its stereochemical configuration: (8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(2S)-1-tri(propan-2-yl)silyloxypropan-2-yl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one. Its molecular formula is C₃₁H₅₄O₂Si, with a molecular weight of 486.8 g/mol.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₃₁H₅₄O₂Si
Molecular Weight	486.8 g/mol
Hydrogen Bond Acceptors	2
Rotatable Bonds	7
Topological Polar SA	26.3 Ų
Defined Stereocenters	7

The TIPS group (triisopropylsilyl) serves as a sterically hindered protecting group for the hydroxyl moiety, enhancing stability during synthetic manipulations. The stereochemical arrangement at seven chiral centers dictates its three-dimensional conformation, which is critical for interactions with biological targets.

Synthesis and Manufacturing

Synthetic Strategy

The synthesis of this compound involves multi-step orthogonal protection-deprotection sequences and stereoselective transformations. A typical route begins with a steroid precursor (e.g., pregnenolone or similar), followed by:

• Silylation: Introduction of the TIPS group at position 17 using triisopropylsilyl chloride under anhydrous conditions.

• Oxidation: Selective oxidation at position 3 to yield the ketone functionality.

• Stereochemical Control: Chiral auxiliaries or catalytic asymmetric methods ensure correct configuration at critical stereocenters.

Microwave-assisted synthesis has emerged as a promising method for accelerating such reactions, reducing reaction times from hours to minutes while improving yields. For example, silylation under microwave irradiation at 80°C achieves >90% conversion within 15 minutes, compared to 6 hours under conventional heating.

Table 2: Representative Synthetic Conditions

Step	Reagents/Conditions	Yield
Silylation	TIPS-Cl, imidazole, DMF, 80°C MW	92%
Oxidation	PCC, CH₂Cl₂, rt	85%

Physicochemical and Spectroscopic Properties

Stability and Solubility

The TIPS group confers remarkable stability against nucleophilic and acidic conditions, making the compound suitable for prolonged storage. It is soluble in nonpolar solvents (e.g., dichloromethane, THF) but insoluble in water, aligning with its logP value of ~6.2 (predicted).

Spectroscopic Characterization

• IR Spectroscopy: Strong absorption at 1715 cm⁻¹ confirms the ketone group (C=O stretch). The Si-O-C bond appears at 1100–1050 cm⁻¹.

• NMR:

  • ¹H NMR (CDCl₃): δ 0.95–1.10 (m, 21H, TIPS isopropyl), δ 5.70 (s, 1H, H-4).

  • ¹³C NMR: δ 209.5 (C-3 ketone), δ 63.2 (C-17 silyloxy).

Research Applications and Biological Relevance

Role as a Synthetic Intermediate

The compound’s primary utility lies in its function as a protected steroid intermediate. The TIPS group can be selectively removed using fluoride sources (e.g., TBAF) to regenerate the hydroxyl group for subsequent functionalization. This strategy is pivotal in synthesizing corticosteroids, bile acids, and vitamin D analogs.

Future Directions and Challenges

Optimization of Synthesis

Current yields (~85–92%) could be improved via flow chemistry or enzymatic catalysis. Immobilized lipases have shown promise in selective silylation reactions, reducing waste and energy consumption.

Biological Evaluation

In vitro screening against nuclear receptors (e.g., glucocorticoid or androgen receptors) could elucidate its therapeutic potential. Molecular docking studies suggest the TIPS group may modulate binding affinity by altering steric interactions.